Cas no 1699741-94-0 ((5-Bromo-2-fluoro-4-(trifluoromethyl)phenyl)methanol)

• Product Name: (5-Bromo-2-fluoro-4-(trifluoromethyl)phenyl)methanol
• CAS No: 1699741-94-0
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• CID: 5074402
• Update Time: 2025-10-30

(5-Bromo-2-fluoro-4-(trifluoromethyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-fluoro-4-(trifluoromethyl)phenyl)methanol
• AT22431
• (5-Bromo-2-fluoro-4-(trifluoromethyl)phenyl)methanol

• Inchi： 1S/C8H5BrF4O/c9-6-1-4(3-14)7(10)2-5(6)8(11,12)13/h1-2,14H,3H2
• InChI Key： VEUQXBZFJPBBTF-UHFFFAOYSA-N
• SMILES： BrC1C=C(CO)C(=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (5-Bromo-2-fluoro-4-(trifluoromethyl)phenyl)methanol

Recent Advances in the Application of (5-Bromo-2-fluoro-4-(trifluoromethyl)phenyl)methanol (CAS: 1699741-94-0) in Chemical Biology and Pharmaceutical Research

The compound (5-Bromo-2-fluoro-4-(trifluoromethyl)phenyl)methanol (CAS: 1699741-94-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic alcohol serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting various diseases. Its unique structural features, including the bromo and trifluoromethyl substituents, contribute to its reactivity and potential applications in drug discovery.

Recent studies have highlighted the role of (5-Bromo-2-fluoro-4-(trifluoromethyl)phenyl)methanol in the synthesis of small-molecule inhibitors for protein kinases and other enzymatic targets. For instance, researchers have utilized this compound as a key building block in the development of selective inhibitors for kinases involved in cancer progression. The presence of the trifluoromethyl group enhances the metabolic stability and binding affinity of the resulting inhibitors, making them promising candidates for further preclinical evaluation.

In addition to its applications in kinase inhibitor development, (5-Bromo-2-fluoro-4-(trifluoromethyl)phenyl)methanol has been employed in the synthesis of fluorinated analogs of known drugs. Fluorination is a common strategy in medicinal chemistry to improve the pharmacokinetic properties of drug candidates. Recent work has demonstrated the utility of this compound in the preparation of fluorinated derivatives of anti-inflammatory and antiviral agents, with enhanced bioavailability and target engagement.

From a synthetic chemistry perspective, the compound has been the subject of methodological advancements. Researchers have developed efficient catalytic systems for the selective reduction of the corresponding aldehyde precursor to yield (5-Bromo-2-fluoro-4-(trifluoromethyl)phenyl)methanol with high purity and yield. These synthetic protocols are crucial for scaling up production and ensuring consistent quality in pharmaceutical applications.

The safety and toxicological profile of (5-Bromo-2-fluoro-4-(trifluoromethyl)phenyl)methanol has also been investigated in recent studies. Preliminary data suggest that the compound exhibits favorable toxicity profiles in cellular assays, supporting its further exploration as a pharmaceutical intermediate. However, comprehensive in vivo studies are still needed to fully assess its safety for human use.

Looking ahead, the potential applications of (5-Bromo-2-fluoro-4-(trifluoromethyl)phenyl)methanol in chemical biology and drug discovery appear promising. Its unique structural features and demonstrated utility in medicinal chemistry make it a valuable tool for researchers developing next-generation therapeutics. Future research directions may include exploring its incorporation into more complex molecular architectures and investigating its potential in targeted drug delivery systems.